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Compound of Interest

Compound Name: Tungsten-182

Cat. No.: B076582

A clear distinction in the Tungsten-182 isotopic signatures of mantle-derived rocks from the
Archean eon compared to the modern era provides a window into the early Earth's evolution.
Archean rocks predominantly exhibit a positive Tungsten-182 anomaly, while modern mantle
rocks display a range from slightly positive to significantly negative anomalies. This isotopic
variance points to fundamental differences in mantle dynamics, core-mantle interactions, and
the degree of mantle homogenization between the early Earth and today.

The Tungsten-182 (182\W) isotope is the decay product of the now-extinct Hafnium-182 (182Hf),
which had a short half-life of approximately 8.9 million years. This short-lived isotopic system is
a powerful tool for tracing processes that occurred within the first ~60 million years of Solar
System history, such as planetary core formation and accretion. Variations in the abundance of
182\\/ are expressed as pt&W, representing the parts-per-million deviation from a modern
terrestrial standard.

Quantitative Comparison of p'82W Signatures

The isotopic composition of tungsten in Archean and modern mantle-derived rocks shows a
distinct secular evolution. The following tables summarize the representative u#2W values for
both periods.

Table 1: Representative p82W Values in Archean Mantle-Derived Rocks
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Rock Average p'&2wW
. Age (Ga) Reference
TypelLocation (ppm)
Isua Supracrustal
~3.8 +13.0+4.0 [1]
Belt, Greenland
Komatiites, Kaapvaal .
~3.48 Variable, some near 0 [1]
Craton
Tholeiites, Theo's N
2.7 Positive anomaly [2]
Flow
Mt. Ada Basalts,
_ ~3.475 +13.1to +15.3 [3]
Pilbara Craton
Various Hadean-
>2.7 +5 to +20 [31[4]

Archean Volcanics

Table 2: Representative pt®W Values in Modern Mantle-Derived Rocks

Rock TypelLocation Average p'82W (ppm) Reference
Ocean Island Basalts (OIBs) -20to +5 [3114]
Mid-Ocean Ridge Basalts

Generally close to 0 [4]
(MORB)
Hawaiian Basalt (BHVO-2) -6.6+1.9 [3]
Kimberlites (some primitive) ~-6 [5]
Plume-related samples -5.2t0-20.2 [3]

Interpreting the Isotopic Dichotomy

The positive p18W signature in many Archean rocks is thought to reflect an early mantle that

had not been fully mixed with the last dregs of planetary building blocks, a process known as

"late accretion".[3] This late veneer of chondritic material, which is characterized by a negative

p182W signature, would have progressively mixed into the mantle over geological time,

gradually lowering the overall pt8W value. The persistence of positive anomalies into the
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Archean suggests that mantle convection was not as efficient at homogenizing these
signatures as it is today.[2]

In contrast, the negative pt82W values observed in some modern ocean island basalts (OIBs)
are often attributed to interaction between the mantle and the Earth's core.[3][4] The core is
expected to have a strongly negative p82W composition because tungsten is siderophile (iron-
loving) and would have been sequestered into the core during its formation, while its parent,
hafnium, is lithophile (rock-loving) and remained in the mantle.[4] Plumes of hot rock rising from
the core-mantle boundary may entrain small amounts of core material or mantle that has
isotopically equilibrated with the core, leading to the negative 1¥2W anomalies observed at the
surface.

Experimental Protocols

The determination of high-precision 182W isotopic compositions in geological samples is a
complex analytical procedure that requires meticulous sample preparation and the use of
sophisticated mass spectrometry techniques. The following is a generalized methodology
based on protocols described in the literature.

1. Sample Preparation and Digestion:
o Rock samples are first crushed into a fine powder.
e A precise amount of the powdered sample is weighed and placed in a clean Teflon beaker.

e A mixed acid solution, typically containing hydrofluoric acid (HF) and nitric acid (HNO3), is
added to the sample to dissolve the silicate matrix. The beakers are sealed and heated to
ensure complete digestion.

2. Tungsten Separation:

e Given the low concentrations of tungsten in most rocks, it must be separated and purified
from other elements that could interfere with the isotopic analysis.

e This is typically achieved through a multi-step ion-exchange chromatography process. The
digested sample solution is passed through columns containing specialized resins that
selectively bind tungsten.
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o Other elements are washed away with various acid solutions, and finally, the purified
tungsten is eluted from the column.

3. Mass Spectrometry Analysis:

e The isotopic composition of the purified tungsten is measured using a Multi-Collector
Inductively Coupled Plasma Mass Spectrometer (MC-ICP-MS).

e The sample is introduced into the plasma, which ionizes the tungsten atoms. The ions are
then accelerated into a magnetic field that separates them based on their mass-to-charge
ratio.

e Sensitive detectors simultaneously measure the ion beams of the different tungsten isotopes
(e.g_, 182W’ 183W' 184W, 186W)_

» To correct for instrumental mass bias, a double-spike technique is often employed, where a
solution with a known, artificial isotopic composition of two tungsten isotopes (e.g., 1¥8°W and
183\W) is added to the sample before analysis.

Visualizing Mantle Evolution and Analytical
Workflow

The following diagrams, generated using the Graphviz DOT language, illustrate the key
processes influencing Tungsten-182 signatures and a simplified experimental workflow.
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Caption: A simplified model of Earth's mantle evolution and its impact on 182W signatures.
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Caption: A streamlined workflow for the isotopic analysis of Tungsten-182 in rock samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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